Cas no 1805180-47-5 (Methyl 2-(aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-5-acetate)

• Product Name: Methyl 2-(aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-5-acetate
• CAS No: 1805180-47-5
• MF: C₁₀H₁₁ClF₂N₂O₂
• MW: 264.656348466873
• CID: 4874173
• Update Time: 2025-07-16

Methyl 2-(aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-5-acetate

• Inchi： 1S/C10H11ClF2N2O2/c1-17-8(16)3-5-2-6(10(12)13)7(4-14)15-9(5)11/h2,10H,3-4,14H2,1H3
• InChI Key： QWJINHSLCXCSIC-UHFFFAOYSA-N
• SMILES： ClC1=C(CC(=O)OC)C=C(C(F)F)C(CN)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 1.1
• Topological Polar Surface Area: 65.2

Additional information on Methyl 2-(aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-5-acetate

Methyl 2-(aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-5-acetate (CAS No. 1805180-47-5): A Comprehensive Overview

Methyl 2-(aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-5-acetate, identified by its CAS number 1805180-47-5, is a compound of significant interest in the field of pharmaceutical chemistry. This pyridine derivative exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and medicinal chemistry. The presence of both amino and chloro substituents, coupled with the difluoromethyl group, makes this compound a versatile intermediate in the synthesis of biologically active molecules.

The compound's molecular structure, characterized by a pyridine core substituted with an acetic acid methyl ester at the 5-position, an aminomethyl group at the 2-position, a chloro group at the 6-position, and a difluoromethyl group at the 3-position, endows it with distinct chemical properties. These properties are crucial for its role as a building block in the development of novel therapeutic agents. The pyridine ring is a common motif in many bioactive compounds, and modifications to this ring system can significantly influence the pharmacological profile of the resulting molecules.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting various disease pathways. Methyl 2-(aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-5-acetate has emerged as a key intermediate in the synthesis of compounds that modulate enzyme activity and receptor binding. For instance, derivatives of this compound have shown promise in inhibiting kinases and other enzymes involved in cancer signaling pathways. The ability to fine-tune the substituents on the pyridine ring allows for the creation of molecules with enhanced selectivity and potency.

The acetic acid methyl ester moiety at the 5-position of the pyridine ring provides a site for further functionalization, enabling chemists to introduce additional pharmacophores or improve solubility characteristics. This flexibility is particularly valuable in drug design, where optimizing bioavailability and metabolic stability are critical considerations. The chloro and difluoromethyl groups are known to enhance binding affinity to biological targets, making them valuable features in medicinal chemistry.

Recent studies have highlighted the importance of fluorinated compounds in drug development due to their ability to improve metabolic stability and binding interactions. The presence of two fluorine atoms in Methyl 2-(aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-5-acetate contributes to its favorable pharmacokinetic properties. This compound has been explored as a precursor in the synthesis of novel antiviral and anti-inflammatory agents, where fluorinated analogs have demonstrated improved efficacy compared to their non-fluorinated counterparts.

The synthesis of Methyl 2-(aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-5-acetate involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, condensation reactions, and protecting group strategies. Advanced techniques such as transition metal catalysis have been employed to enhance reaction efficiency and selectivity. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in introducing complex substituents into the pyridine core.

The compound's reactivity also makes it a valuable tool for studying reaction mechanisms and developing new synthetic methodologies. Researchers have leveraged its structural features to explore novel catalytic systems and reaction pathways that could be applied to other heterocyclic compounds. These studies contribute to the broader understanding of organic chemistry principles and provide insights into designing more efficient synthetic routes for complex molecules.

In conclusion, Methyl 2-(aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-5-acetate (CAS No. 1805180-47-5) is a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features make it an ideal candidate for developing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications for this compound, reinforcing its importance as a building block in drug discovery efforts.